molecular formula C13H11NO4S.C6H15NO3<br>C19H26N2O7S B12765226 Einecs 279-037-1 CAS No. 79025-97-1

Einecs 279-037-1

Cat. No.: B12765226
CAS No.: 79025-97-1
M. Wt: 426.5 g/mol
InChI Key: MEHNGRZZBNYXQH-UHFFFAOYSA-N
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Description

Einecs 279-037-1 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Chemical Reactions Analysis

Einecs 279-037-1 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the specific functional groups present in the compound. The major products formed from these reactions vary based on the reaction type and conditions employed .

Scientific Research Applications

Einecs 279-037-1 has a wide range of applications in scientific research, including chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent or intermediate in the synthesis of other compounds. In biology and medicine, it may be utilized in studies related to its biological activity and potential therapeutic applications. In industry, it can be employed in the production of various chemical products .

Comparison with Similar Compounds

Einecs 279-037-1 can be compared with other similar compounds listed in the EINECS inventory. These compounds may share similar chemical structures or functional groups, but each compound has unique properties and applications. Some similar compounds include those with similar molecular formulas or functional groups .

Properties

CAS No.

79025-97-1

Molecular Formula

C13H11NO4S.C6H15NO3
C19H26N2O7S

Molecular Weight

426.5 g/mol

IUPAC Name

2-(benzenesulfonamido)benzoic acid;2-[bis(2-hydroxyethyl)amino]ethanol

InChI

InChI=1S/C13H11NO4S.C6H15NO3/c15-13(16)11-8-4-5-9-12(11)14-19(17,18)10-6-2-1-3-7-10;8-4-1-7(2-5-9)3-6-10/h1-9,14H,(H,15,16);8-10H,1-6H2

InChI Key

MEHNGRZZBNYXQH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)O.C(CO)N(CCO)CCO

Origin of Product

United States

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